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acid

Cat. No.: B102401 Get Quote

An In-depth Technical Guide to 7-O-Acetyl-N-acetylneuraminic Acid

This guide provides a comprehensive overview of the physical, chemical, and biological

properties of 7-O-Acetyl-N-acetylneuraminic acid (Neu5,7Ac₂), a modified sialic acid of

significant interest in glycobiology and drug development. It is intended for researchers,

scientists, and professionals in related fields.

Introduction
Sialic acids are a diverse family of nine-carbon acidic monosaccharides typically found at the

outermost ends of glycan chains on glycoproteins and glycolipids.[1][2] Their modifications,

such as O-acetylation, play critical roles in a multitude of biological processes, including cell-

cell recognition, immune responses, and host-pathogen interactions.[3][4][5] O-acetylation of

the parent molecule, N-acetylneuraminic acid (Neu5Ac), can occur at the 4, 7, 8, and/or 9

positions.[3][6]

7-O-Acetyl-N-acetylneuraminic acid is a specific, naturally occurring O-acetylated sialic acid.

A key chemical feature is the intramolecular migration of the O-acetyl group from the C-7 to the

C-9 position, which can occur under physiological conditions.[7][8][9] This dynamic process

complicates its study but is also central to its biological function and metabolism, which is

regulated by sialate-specific O-acetyltransferases and O-acetylesterases.[3][4] Understanding

the properties of Neu5,7Ac₂ is crucial for elucidating its role in health and disease and for the

development of novel therapeutics.
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Physical and Chemical Properties
Precise experimental data for 7-O-Acetyl-N-acetylneuraminic acid is limited in the literature.

Therefore, data for the parent compound, N-acetylneuraminic acid (Neu5Ac), is provided for

reference where specific data for the 7-O-acetylated form is unavailable.

General Properties
Property Value Source

Synonyms
Neu5,7Ac₂, 5-N-Acetyl-7-O-

acetyl-neuraminic acid
[10][11]

Molecular Formula C₁₃H₂₁NO₁₀ [10][11]

Molecular Weight 351.31 g/mol [10][11]

IUPAC Name

(4S,5R,6R)-5-acetamido-6-

[(1R,2R)-1-acetyloxy-2,3-

dihydroxypropyl]-2,4-

dihydroxyoxane-2-carboxylic

acid

[10]

Physicochemical Data
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Property
7-O-Acetyl-N-
acetylneuraminic
acid

N-acetylneuraminic
acid (Reference)

Source

Melting Point Data not available
184-186 °C

(decomposes)
[1][12]

Solubility Data not available

Water: ~50 g/L (20 °C)

PBS (pH 7.2): 10

mg/ml DMSO: 1

mg/ml DMF: 0.1

mg/ml

[1][12][13]

Stability

The 7-O-acetyl group

can migrate to the C-9

position under

physiological

conditions (pH 7.0, 37

°C).[8][9]

Stable at neutral pH

and low temperatures.

Degrades in strongly

acidic (pH < 3) or

alkaline (pH > 10)

conditions, especially

with heat.[14][15][16]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
High-resolution ¹H-NMR is a powerful tool for identifying the position of O-acetyl groups on

sialic acids.[14]

¹H-NMR: O-acetylation at the C-7 position is expected to cause a significant downfield shift

of the H-7 proton resonance compared to the parent Neu5Ac. The acetyl methyl protons of

the 7-O-acetyl group would introduce a new singlet in the spectrum, distinct from the N-

acetyl methyl protons.[14]

¹³C-NMR: Similar to ¹H-NMR, the C-7 carbon resonance is expected to shift downfield upon

acetylation. New resonances for the acetyl carbonyl and methyl carbons would also be

present.

Mass Spectrometry (MS)
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Mass spectrometry is a key technique for the identification and structural analysis of O-

acetylated sialic acids.

Fast-Atom Bombardment (FAB-MS): This technique can unambiguously detect O-acetylated

derivatives. The expected molecular ion for Neu5,7Ac₂ would be at m/z 352 [M+H]⁺.[8]

Ion Mobility-Mass Spectrometry (IM-MS): This advanced technique can physically separate

isomeric ions based on their shape and size (collision cross-section, CCS). It has been

successfully used to resolve the B₁ fragment ions of 4-O, 7-O, and 9-O-acetylated Neu5Ac,

allowing for their unambiguous identification.[17]

Infrared (IR) Spectroscopy
A specific IR spectrum for Neu5,7Ac₂ is not readily available. However, the spectrum would be

expected to show characteristic absorption bands for its functional groups:

~3300 cm⁻¹ (broad): O-H stretching from hydroxyl and carboxylic acid groups.

~2900 cm⁻¹: C-H stretching.

~1740 cm⁻¹: C=O stretching from the ester (O-acetyl) group.

~1720 cm⁻¹: C=O stretching from the carboxylic acid.

~1650 cm⁻¹: C=O stretching of the amide I band (N-acetyl).

~1000-1200 cm⁻¹: C-O stretching.

Biological Role and Metabolism
O-acetylation of sialic acids at the 7 and 9 positions modulates their recognition by endogenous

lectins, antibodies, and pathogens like viruses.[7] This modification can mask the underlying

sialic acid, preventing binding, or create new binding sites.

The metabolism of 7-O-Acetyl-N-acetylneuraminic acid is a dynamic process involving

enzymatic acetylation and deacetylation, as well as spontaneous intramolecular migration of

the acetyl group.
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Sample Preparation

Instrumental Analysis

Data Processing

1. Mild Acid Hydrolysis
(Release Sialic Acids)

2. Derivatization (Optional)
(e.g., DMB labeling for fluorescence)

3. Solid Phase Extraction (SPE)
(Cleanup)

4. HPLC Separation
(e.g., Reversed-Phase C18)

5. Ion Mobility-MS/MS
(Detection & Isomer Separation)

6. Identification
(Based on m/z and retention time)

7. Quantification
(Using internal standards)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of 7-O-Acetyl-N-
acetylneuraminic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102401#physical-and-chemical-properties-of-7-o-
acetyl-n-acetylneuraminic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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